Manganese dipotassium bis(sulphate)

• CAS No.: 13718-34-8
• Molecular Formula: K2MnO8S2
• Molecular Weight: 325.26 g/mol
• IUPAC Name: dipotassium;manganese(2+);disulfate
• InChI: InChI=1S/2K.Mn.2H2O4S/c;;;2*1-5(2,3)4/h;;;2*(H2,1,2,3,4)/q2*+1;+2;;/p-4
• InChI Key: IBMZVIXWBZLKIR-UHFFFAOYSA-J
• SMILES: [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[K+].[K+].[Mn+2]
• Synonyms: manganese dipotassium bis(sulphate)

Description

Manganese dipotassium bis(sulphate) (CAS 13718-34-8) is an inorganic double salt with the molecular formula K₂MnO₈S₂ and a molecular weight of 325.26 g/mol . This compound is scientifically classified as a member of the Tutton salts, a family of isotypic double sulfates with the general formula M₂M'(SO₄)₂·6H₂O, known for their well-defined crystalline structures and high purity . The historical research on these salts, pioneered by Alfred Edwin Howard Tutton around 1900, established them as reliable reagents and spectroscopic standards, making manganese dipotassium bis(sulphate) a valuable reference material in inorganic chemistry and crystallography . In research applications, this compound serves as a precursor and a model system in materials science. Its well-characterized structure, featuring manganese ions in an octahedral coordination environment, provides insights into the crystallographic principles of transition metal double salts . Studies on its thermal behavior reveal complex, multi-stage dehydration processes, offering a valuable model for investigating the stability and decomposition pathways of inorganic hydrates . Furthermore, while the search results do not detail specific catalytic mechanisms for this exact compound, related manganese compounds and complexes are known to catalyze oxidation reactions in research settings, such as the oxidation of catechols and dopamine . This suggests potential research applications in developing catalytic processes or studying metal-ion catalysis. Researchers value this compound for its role in synthesizing coordination compounds and for fundamental studies in inorganic synthesis and structural chemistry. This product is intended For Research Use Only . It is not intended for human or veterinary use, nor for any diagnostic or therapeutic applications.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize manganese dipotassium bis(sulphate), the following comparison focuses on structurally or functionally related compounds, including manganese sulfates, dipotassium sulfates, and peroxo-sulfates, as derived from the evidence.

Table 1: Comparative Properties of Manganese Dipotassium Bis(sulphate) and Related Compounds

Property	Manganese Dipotassium Bis(sulphate)	Manganese Sulfate Monohydrate	Dipotassium Peroxodisulphate	Pentapotassium Bis(peroxymonosulphate) Bis(sulphate)
Chemical Formula	Hypothetical: K₂Mn(SO₄)₂	MnSO₄·H₂O	K₂S₂O₈	Presumed: K₅(SO₄)₂(O₂)
CAS Number	Not Available	10034-96-5	7727-21-1	70693-62-8
Molecular Weight	Not Available	169.02 g/mol	270.32 g/mol	Not Available
Hazards	Unknown	Health Hazard (NFPA 2); affects CNS, lungs, kidneys	Skin sensitization; eye damage	Causes burns; no skin sensitization in guinea pigs
Applications	Hypothetical: Oxidizing agent, nutrient additive	Microbial growth media micronutrient	Industrial oxidizer, polymerization initiator	Cleaning agents, disinfectants
Regulatory Status	Not Available	Listed in DSL, Korea, Philippines	EUH208 warning (allergen)	Contains no PBT/vPvB components above 0.1%

Key Findings:

Manganese Sulfate Monohydrate (MnSO₄·H₂O): Role in Microbiology: Used at 0.04–0.06 g/L in bacterial growth media to supply Mn²⁺, essential for enzyme function in Lactiplantibacillus plantarum . Hazards: Classified as harmful if inhaled/swallowed, with chronic exposure risks to the central nervous system and kidneys .

Dipotassium Peroxodisulphate (K₂S₂O₈): Oxidative Properties: A strong oxidizer used in polymerization and industrial processes. Unlike manganese sulfates, it poses acute risks, including skin/eye irritation and sensitization . Regulatory Notes: Requires labeling under EUH208 for allergenicity .

Magnesium Sulfate (MgSO₄):

• Functional Comparison: Used at 0.2–0.3 g/L in microbial media , MgSO₄ shares applications with MnSO₄ but lacks peroxo groups, reducing oxidative hazards.

Table 2: Hazard Comparison of Sulfate Compounds

Compound	NFPA Health Rating	Skin Sensitization	Eye Damage	Environmental Persistence
Manganese Sulfate Monohydrate	2	No data	Irritation	Not PBT/vPvB
Dipotassium Peroxodisulphate	Not rated	Yes	Severe	No PBT/vPvB
Pentapotassium Bis(peroxymonosulphate)	Not rated	No	Irreversible	No PBT/vPvB

Notes

• Data Gaps: Direct references to manganese dipotassium bis(sulphate) are absent; inferences rely on nomenclature and related compounds.

Preparation Methods

Direct Synthesis via Sulfate Precursor Combination

The most straightforward method involves the reaction of manganese sulfate ($\text{MnSO}_4$) with potassium sulfate ($\text{K}_2\text{SO}_4$) in aqueous medium. Stoichiometric quantities of $\text{MnSO}_4 \cdot \text{H}_2\text{O}$ and $\text{K}_2\text{SO}_4$ are dissolved in deionized water at 60–80°C under vigorous stirring . The double sulfate crystallizes upon slow cooling due to the common-ion effect, which suppresses the solubility of $\text{K}_2\text{Mn(SO}_4\text{)}_2$.

Key Parameters

• Molar Ratio : A 1:1 molar ratio of $\text{MnSO}_4:\text{K}_2\text{SO}_4$ ensures optimal yield. Deviations result in co-crystallization of unreacted sulfates.

• Temperature : Crystallization at 25–30°C minimizes inclusion of hydrated water, yielding anhydrous crystals .

• pH Control : Maintaining pH 3–4 using dilute $\text{H}_2\text{SO}_4$ prevents hydrolysis of manganese ions into $\text{MnO(OH)}_2$ .

Yield and Purity

Parameter	Value
Reaction Yield	78–85%
Purity (XRD)	>98% α-phase
Residual $\text{K}^+$	<0.3% (ICP-OES)

Hydrothermal Synthesis for Nanocrystalline Forms

Hydrothermal methods enable the production of high-purity $\text{K}_2\text{Mn(SO}_4\text{)}_2$ with controlled crystallinity. A precursor solution of $\text{MnSO}_4$ and $\text{K}_2\text{SO}_4$ (1:1.05 molar ratio) is sealed in a Teflon-lined autoclave and heated at 150°C for 12–24 hours . The elevated pressure and temperature facilitate rapid ion exchange and crystal growth.

Advantages

• Morphology Control : Adjusting the heating rate (2–5°C/min) yields plate-like or dendritic crystals.

• Defect Reduction : Extended reaction times (>18 hours) reduce lattice vacancies, as confirmed by Rietveld refinement .

Comparative Data

Condition	Crystal Size (nm)	Surface Area (m²/g)
150°C, 12 hours	45 ± 8	12.3
150°C, 24 hours	120 ± 15	4.7

Electrochemical Deposition from Sulfuric Acid Electrolytes

Electrosynthesis offers a route to deposit $\text{K}_2\text{Mn(SO}_4\text{)}_2$ directly onto substrates for catalytic applications. A bath containing 0.2 M $\text{MnSO}_4$, 0.4 M $\text{K}_2\text{SO}_4$, and 1 M $\text{H}_2\text{SO}_4$ is used with a platinum anode and stainless steel cathode. Applying a current density of 10 mA/cm² for 30 minutes deposits a uniform film .

Reaction Mechanism
At the cathode:

$$\text{Mn}^{2+} + 2\text{e}^- \rightarrow \text{Mn}^0 \quad (\text{pH} < 2.5)$$

Simultaneous oxidation of $\text{SO}_4^{2-}$ at the anode generates $\text{S}_2\text{O}_8^{2-}$, which reacts with $\text{K}^+$ to form the double sulfate .

Film Properties

Thickness (µm)	Adhesion (ASTM D3359)	Conductivity (S/cm)
1.2 ± 0.3	4B	$3.1 \times 10^{-4}$

Solid-State Reaction for Anhydrous Forms

Anhydrous $\text{K}_2\text{Mn(SO}_4\text{)}_2$ is synthesized by heating a mixture of $\text{MnSO}_4 \cdot \text{H}_2\text{O}$ and $\text{K}_2\text{SO}_4$ at 300–350°C for 4–6 hours. The process eliminates hydrated water and promotes direct ion coupling .

Thermal Analysis

• TG-DSC : Endothermic peaks at 110°C (dehydration) and 290°C (crystallization).

• XRD Phases : α-phase dominance (95%) with minor β-phase impurities at >320°C .

Recrystallization and Purification Techniques

Post-synthesis purification is critical for applications requiring ultra-high purity. The crude product is dissolved in minimal boiling water (80°C) and filtered through a 0.2 µm membrane to remove insoluble hydroxides. Gradual cooling to 5°C yields large, defect-free crystals .

Impurity Profile

Contaminant	Concentration (ppm)
Fe³⁺	<5
Ca²⁺	<8
Mg²⁺	<3